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Compound of Interest

Compound Name: NCX 466

Cat. No.: B560302

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the preparation of stock solutions of NCX 466, a
cyclooxygenase (COX)-inhibiting nitric oxide (NO) donor. Adherence to these guidelines is
crucial for ensuring the accuracy and reproducibility of experimental results.

Introduction to NCX 466

NCX 466 is a promising pharmacological agent that functions as a cyclooxygenase (COX)-
inhibiting nitric oxide (NO) donor (CINOD). It inhibits both COX-1 and COX-2 enzymes while
simultaneously releasing nitric oxide.[1] This dual mechanism of action makes it a subject of
interest in research related to inflammation and fibrosis.
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Caption: NCX 466 inhibits COX enzymes and releases nitric oxide.
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Properties and Solubility of NCX 466

Accurate preparation of stock solutions begins with understanding the physicochemical
properties of the compound.

Property Value Source
Molecular Weight 436.41 g/mol

Formula C20H24N209

Appearance Solid powder

Purity >98%

Solubility in DMSO Up to 100 mM

Solubility in Ethanol Up to 100 mM

Storage of Solid -20°C [2]

-20°C for months, or -80°C for

Stock Solution Storage
longer term

Shelf Life (Solid) >3 years (if stored properly)

Experimental Protocol: Preparation of a 10 mM NCX
466 Stock Solution in DMSO

This protocol is based on the methods described by Pini et al. in the Journal of Pharmacology
and Experimental Therapeutics (2012) and common laboratory practices for preparing stock
solutions of small molecule inhibitors.[3]

Materials:
e NCX 466 (solid powder)

e Dimethyl sulfoxide (DMSO), anhydrous, >99.5%

 Sterile, conical-bottom polypropylene microcentrifuge tubes (e.g., 1.5 mL or 2 mL)
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+ Calibrated micropipettes and sterile pipette tips
« \ortex mixer

¢ Analytical balance

Workflow for Stock Solution Preparation

1. Weigh NCX 466

:

2. Add appropriate volume
of DMSO

:

3. Vortex to dissolve

:

4. Aliquot into sterile tubes

5. Store at -20°C or -80°C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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